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Compound of Interest

Compound Name: 2-(3-Benzoylphenyl)propionitrile

Cat. No.: B120230

This document provides a comprehensive overview of the key physical and chemical properties
of 2-(3-Benzoylphenyl)propionitrile, a significant intermediate in the synthesis of
pharmaceuticals like Ketoprofen[1]. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Physical and Chemical Properties

2-(3-Benzoylphenyl)propionitrile is a white to off-white crystalline solid at room
temperature[2][3]. Its structural stability is derived from a combination of aromatic rings, a
carbonyl group, and a nitrile functionality[3].

The quantitative physical properties of 2-(3-Benzoylphenyl)propionitrile are summarized in
the table below.
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Property Value Source
White to Almost white powder
Appearance [2][4]
to crystal
Molecular Formula Ci16H13NO [21[31[5]
Molecular Weight 235.28 g/mol [1][2][6]
Melting Point 47-53 °C [LI[21[31[511 7]
- ) 400.8 + 28.0 °C (Predicted) at
Boiling Point [21[3151[7]
760 mmHg
Density 1.115 + 0.06 g/cm? (Predicted) [21[315]1[7]
Flash Point >110 °C (>230 °F) [L1[2][31[5]
Soluble in Methanol,
B Chloroform, Dichloromethane,
Solubility [21[71[8]

Ethyl Acetate, DMSO, and

Acetone.

Refractive Index

1.579

[31051(7]

Vapor Pressure

1.24E-06 mmHg at 25°C

[7]

CAS Number

42872-30-0

[11(2]315]

Experimental Protocols for Physical

Characterization

The determination of the physical properties of a chemical powder like 2-(3-

Benzoylphenyl)propionitrile involves standardized laboratory procedures to ensure accuracy

and reproducibility.

2.1 Melting Point Determination

The melting point is a critical indicator of purity. It is typically determined using a melting point

apparatus.
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» Principle: The sample is heated at a controlled rate, and the temperature range from the
appearance of the first liquid drop to the complete liquefaction of the solid is recorded.

o Methodology:
o Asmall, dry sample of the powder is packed into a capillary tube.
o The tube is placed in the heating block of a melting point apparatus.

o The sample is heated rapidly to a temperature just below the expected melting point, then
the heating rate is slowed to 1-2 °C per minute.

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting.

o The temperature at which the entire solid has turned into a clear liquid is recorded as the
final melting point. A narrow melting range typically signifies high purity.

2.2 Boiling Point Determination (Predicted)

The reported boiling point is a predicted value, likely calculated using computational software
based on the molecule's structure. Experimental determination for a high-boiling-point solid is
complex and often not performed unless necessary.

o Principle (Experimental): The boiling point is the temperature at which the vapor pressure of
a liquid equals the pressure surrounding the liquid. For high-boiling-point substances, this is
often measured under reduced pressure (vacuum) to prevent decomposition and then
extrapolated to atmospheric pressure.

¢ Methodology (Siwoloboff Method):
o A small amount of the substance is placed in a test tube.
o A capillary tube, sealed at one end, is placed open-end-down into the test tube.
o The apparatus is heated gently. A stream of bubbles will emerge from the capillary tube.

o The heat is removed, and the liquid is allowed to cool.
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o The temperature at which the liquid just begins to enter the capillary tube is the boiling
point at that pressure.

2.3 Solubility Assessment

Solubility is determined by adding a standardized amount of solute to a known volume of a
solvent and observing its dissolution.

e Principle: This is a qualitative or quantitative assessment of the maximum amount of a
substance that can dissolve in a given solvent at a specific temperature.

o Methodology:

o A measured amount of 2-(3-Benzoylphenyl)propionitrile powder is added to a test tube
containing a specific volume of the solvent (e.g., 1 mL of Methanol).

o The mixture is agitated, for instance, by using a vortex mixer, for a set period.
o The mixture is visually inspected for any undissolved solid particles.

o If the solid dissolves completely, it is reported as "soluble.” For quantitative analysis, more
solute is added incrementally until saturation is reached, and the concentration is then
calculated.

Visualization of Characterization Workflow

The following diagram illustrates a standard workflow for the physical and structural
characterization of a novel or synthesized chemical powder such as 2-(3-
Benzoylphenyl)propionitrile.
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Workflow for Physical and Chemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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